Cas no 1356016-34-6 (5-Chlorothieno[3,2-B]pyridine-3-carboxylic acid)

5-Chlorothieno[3,2-b]pyridine-3-carboxylic acid is a heterocyclic compound featuring a fused thienopyridine core with a carboxylic acid functional group at the 3-position and a chlorine substituent at the 5-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The chlorothienopyridine scaffold offers potential for further functionalization, enabling the creation of derivatives with tailored properties. Its carboxylic acid group facilitates conjugation or salt formation, enhancing solubility and reactivity. The compound’s rigid aromatic system may contribute to binding affinity in target applications, making it valuable for medicinal chemistry and material science research.

5-Chlorothieno[3,2-B]pyridine-3-carboxylic acid structure

1356016-34-6 structure

Product Name:5-Chlorothieno[3,2-B]pyridine-3-carboxylic acid

CAS No:1356016-34-6

MF:C₈H₄ClNO₂S

MW:213.640859603882

CID:2771481

PubChem ID:71741944

Update Time:2025-06-07

5-Chlorothieno[3,2-B]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1356016-34-6
- 5-CHLOROTHIENO[3,2-B]PYRIDINE-3-CARBOXYLIC ACID
- 5-CHLOROTHIENO[3,2-B]PYRIDINE-3-CARBOXYLICACID
- DTXSID10857183
- SCHEMBL10288168
- DB-085156
- 5-Chlorothieno[3,2-B]pyridine-3-carboxylic acid
- MDL： MFCD21607353
- Inchi： 1S/C8H4ClNO2S/c9-6-2-1-5-7(10-6)4(3-13-5)8(11)12/h1-3H,(H,11,12)
- InChI Key： DHMWTHARWQKMLE-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C(C(=O)O)=CS2)N=1

Computed Properties

Exact Mass: 212.9651272Da
Monoisotopic Mass: 212.9651272Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 78.4Å²

5-Chlorothieno[3,2-B]pyridine-3-carboxylic acid Pricemore >>

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Chemenu	CM173023-1g	5-chlorothieno[3,2-b]pyridine-3-carboxylic acid	1356016-34-6	97%	1g	$***	2023-03-30
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